Cas no 1339129-15-5 (4-{(2-chlorophenyl)methylamino}butan-2-ol)

• Product Name: 4-{(2-chlorophenyl)methylamino}butan-2-ol
• CAS No: 1339129-15-5
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5207825
• PubChem ID: 64202324
• Update Time: 2025-10-28

4-{(2-chlorophenyl)methylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-chlorophenyl)methyl]amino}butan-2-ol
• 4-((2-Chlorobenzyl)amino)butan-2-ol
• 2-Butanol, 4-[[(2-chlorophenyl)methyl]amino]-
• 4-{(2-chlorophenyl)methylamino}butan-2-ol

• Inchi： 1S/C11H16ClNO/c1-9(14)6-7-13-8-10-4-2-3-5-11(10)12/h2-5,9,13-14H,6-8H2,1H3
• InChI Key： IICATWFWTJBTOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• XLogP3: 2
• Topological Polar Surface Area: 32.299

Additional information on 4-{(2-chlorophenyl)methylamino}butan-2-ol

4-{(2-chlorophenyl)methylamino}butan-2-ol: A Comprehensive Overview

4-{(2-chlorophenyl)methylamino}butan-2-ol, also known by its CAS number 1339129-15-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements in the research of this compound.

The chemical structure of 4-{(2-chlorophenyl)methylamino}butan-2-ol consists of a butan-2-ol backbone with a substituted amino group. The amino group is attached to a 2-chlorophenyl methyl group, which introduces both steric and electronic effects into the molecule. This structure makes the compound a promising candidate for various chemical reactions and biological assays. Recent studies have highlighted its role in enzyme inhibition and its potential as a lead compound in medicinal chemistry.

One of the key aspects of this compound is its synthesis. Researchers have developed efficient methods to synthesize 4-{(2-chlorophenyl)methylamino}butan-2-ol, often utilizing nucleophilic substitution reactions or reductive amination techniques. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The ability to synthesize this compound in large quantities has facilitated its use in preclinical studies and early-stage drug development.

The physical and chemical properties of 4-{(2-chlorophenyl)methylamino}butan-2-ol are equally intriguing. Its solubility in both polar and non-polar solvents makes it versatile for various experimental setups. Additionally, the compound exhibits moderate stability under physiological conditions, which is crucial for its potential use as a therapeutic agent. Recent investigations have also explored its interaction with biological membranes, providing insights into its pharmacokinetic profile.

In terms of biological activity, 4-{(2-chlorophenyl)methylamino}butan-2-ol has shown promise as an inhibitor of several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated its ability to inhibit kinases involved in cell signaling pathways, potentially halting tumor growth. Furthermore, preclinical data suggest that this compound may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory conditions.

The safety profile of 4-{(2-chlorophenyl)methylamino}butan-2-ol has also been evaluated in recent toxicity studies. Acute and chronic toxicity tests indicate that the compound exhibits low toxicity at therapeutic doses, which is encouraging for its prospective use in clinical settings. However, further long-term studies are required to fully assess its safety profile.

In conclusion, 4-{(2-chlorophenyl)methylamino}butan-2-ol, with its unique chemical structure and promising biological activities, represents a valuable asset in contemporary drug discovery efforts. As research continues to uncover its potential applications, this compound stands at the forefront of innovative therapeutic development.